Cas no 78892-54-3 (4-(2-methoxyphenyl)methyl-1H-imidazole)

• Product name: 4-(2-methoxyphenyl)methyl-1H-imidazole
• CAS No: 78892-54-3
• MF: C₁₁H₁₂N₂O
• MW: 188.226
• MDL: MFCD08668118
• CID: 4188167
• PubChem ID: 14551358

4-(2-methoxyphenyl)methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-[(2-methoxyphenyl)methyl]-
• 1H-Imidazole, 5-[(2-methoxyphenyl)methyl]-
• 4-(2-methoxyphenyl)methyl-1H-imidazole
• SCHEMBL11049042
• 78892-54-3
• AKOS006289012
• EN300-266164
• 4-[(2-methoxyphenyl)methyl]-1H-imidazole

• MDL： MFCD08668118
• Inchi： InChI=1S/C11H12N2O/c1-14-11-5-3-2-4-9(11)6-10-7-12-8-13-10/h2-5,7-8H,6H2,1H3,(H,12,13)
• InChI Key： AMHFVWFYEUUITF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 188.094963011Da
• Monoisotopic Mass: 188.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9Ų
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-methoxyphenyl)methyl-1H-imidazole

Comprehensive Overview of 4-(2-Methoxyphenyl)methyl-1H-imidazole (CAS No. 78892-54-3)

4-(2-Methoxyphenyl)methyl-1H-imidazole (CAS No. 78892-54-3) is a specialized organic compound belonging to the imidazole family, which has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a methoxyphenyl group with an imidazole ring, making it a subject of interest for its potential applications in drug development and material science. Researchers are particularly intrigued by its role as a building block for synthesizing more complex molecules, especially in the context of targeted drug delivery and enzyme inhibition.

The compound's CAS No. 78892-54-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, 4-(2-Methoxyphenyl)methyl-1H-imidazole, highlights the presence of a methoxy functional group attached to a phenyl ring, which is further linked to the imidazole core. This structural configuration is often explored for its electronic and steric properties, which can influence binding affinity in biological systems. Recent studies have investigated its potential as a precursor for antimicrobial agents and anti-inflammatory compounds, aligning with the growing demand for novel therapeutics.

In the realm of green chemistry, 4-(2-Methoxyphenyl)methyl-1H-imidazole has been examined for its compatibility with sustainable synthesis methods. The compound's stability under mild reaction conditions makes it a candidate for catalysis and bioconjugation applications. Moreover, its derivatives have been studied for their optical properties, suggesting potential uses in organic electronics and sensor technologies. These applications resonate with current trends in renewable energy and smart materials, addressing user queries about eco-friendly chemical solutions.

From a commercial perspective, CAS No. 78892-54-3 is often sought after by suppliers and researchers for its versatility. The compound's purity and synthesis scalability are frequently discussed topics in chemical forums and research publications. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its properties, ensuring compliance with industry standards. As the demand for high-performance intermediates rises, this compound continues to be a focal point in custom synthesis projects.

Safety and handling of 4-(2-Methoxyphenyl)methyl-1H-imidazole are also critical considerations. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. This aligns with broader user concerns about chemical storage best practices and laboratory safety protocols. Additionally, its biodegradability and environmental impact are subjects of ongoing research, reflecting the increasing emphasis on sustainable chemistry.

In summary, 4-(2-Methoxyphenyl)methyl-1H-imidazole (CAS No. 78892-54-3) represents a multifaceted compound with promising applications across diverse fields. Its structural uniqueness, combined with its adaptability in synthesis and functionalization, positions it as a valuable asset in both academic and industrial research. As scientific inquiries into molecular design and functional materials expand, this compound is poised to play a pivotal role in advancing innovation.